Borate esters as convenient reagents for direct amidation of carboxylic acids and transamidation of primary amides†

Organic & Biomolecular Chemistry Pub Date: 2010-12-16 DOI: 10.1039/C0OB01069C

Abstract

Simple borates serve as effective promoters for amide bond formation with a variety of carboxylic acids and amines. With trimethyl or tris(2,2,2-trifluoroethyl) borate, amides are obtained in good to excellent yield and high purity after a simple work-up procedure. Tris(2,2,2-trifluoroethyl) borate can also be used for the straightforward conversion of primary amides to secondary amidesvia transamidation.

Graphical abstract: Borate esters as convenient reagents for direct amidation of carboxylic acids and transamidation of primary amides
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